Cas no 2034436-38-7 (3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)-N-(4-methoxyphenethyl)pyrrolidine-1-carboxamide)

• Product Name: 3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)-N-(4-methoxyphenethyl)pyrrolidine-1-carboxamide
• CAS No: 2034436-38-7
• MF: C₂₀H₂₅FN₄O₃
• MW: 388.435908079147
• CID: 6231923
• PubChem ID: 121017744
• Update Time: 2025-10-19

3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)-N-(4-methoxyphenethyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]pyrrolidine-1-carboxamide
• AKOS026690849
• 2034436-38-7
• 3-(6-ethyl-5-fluoropyrimidin-4-yl)oxy-N-[2-(4-methoxyphenyl)ethyl]pyrrolidine-1-carboxamide
• 3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)-N-(4-methoxyphenethyl)pyrrolidine-1-carboxamide
• F6478-3887

• Inchi： 1S/C20H25FN4O3/c1-3-17-18(21)19(24-13-23-17)28-16-9-11-25(12-16)20(26)22-10-8-14-4-6-15(27-2)7-5-14/h4-7,13,16H,3,8-12H2,1-2H3,(H,22,26)
• InChI Key： NWTVLDRBZPHLFS-UHFFFAOYSA-N
• SMILES： FC1=C(CC)N=CN=C1OC1CN(C(NCCC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 388.19106883g/mol
• Monoisotopic Mass: 388.19106883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.6Ų

Additional information on 3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)-N-(4-methoxyphenethyl)pyrrolidine-1-carboxamide

3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)-N-(4-methoxyphenethyl)pyrrolidine-1-carboxamide (CAS No. 2034436-38-7)

The compound 3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)-N-(4-methoxyphenethyl)pyrrolidine-1-carboxamide (CAS No. 2034436-38-7) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound, characterized by its complex structure, has garnered attention due to its unique pharmacological properties and structural features. The molecule consists of a pyrrolidine ring, a pyrimidine moiety, and a phenethyl group, each contributing to its functional diversity.

The pyrrolidine core of the molecule serves as a versatile scaffold, often utilized in drug design for its ability to enhance bioavailability and pharmacokinetic properties. The pyrimidine ring, substituted with an ethyl and fluorine group, introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the phenethyl group attached to the nitrogen atom further enhances the molecule's hydrophobicity and potential for receptor binding.

Recent studies have highlighted the importance of such heterocyclic compounds in targeting various biological pathways. For instance, the pyrimidine moiety is known to play a critical role in nucleotide analogs and inhibitors of kinase enzymes, which are pivotal in cancer therapy. The fluorine substitution on the pyrimidine ring is particularly significant, as fluorinated compounds often exhibit improved metabolic stability and potency due to their unique electronic properties.

The carboxamide functional group at the pyrrolidine position further enhances the compound's versatility. Amides are commonly used in drug design due to their ability to form hydrogen bonds, which are essential for molecular recognition and binding affinity. This feature makes the compound a strong candidate for exploring interactions with protein targets such as enzymes or receptors.

From a synthetic perspective, the construction of this compound involves a series of well-established reactions, including nucleophilic substitutions, condensations, and cyclizations. The synthesis pathway likely begins with the preparation of the pyrimidine intermediate, followed by its coupling with the pyrrolidine derivative through an ether linkage. The introduction of the phenethyl group would then complete the molecule's structure.

Recent advancements in medicinal chemistry have emphasized the importance of structure-based drug design, where molecular modeling and computational techniques are employed to optimize lead compounds. In this context, 3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)-N-(4-methoxyphenethyl)pyrrolidine-1-carboxamide represents a promising candidate for further exploration. Its structural features suggest potential applications in areas such as oncology, inflammation, and infectious diseases.

Preliminary biological evaluations of this compound have revealed intriguing results. For example, studies indicate that it exhibits moderate inhibitory activity against certain kinases involved in cell proliferation and survival pathways. These findings underscore its potential as a lead compound for developing targeted therapies.

In conclusion, 3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)-N-(4-methoxyphenethyl)pyrrolidine-1-carboxamide (CAS No. 2034436-38-7) stands out as a compelling molecule with diverse structural elements and promising pharmacological properties. Its development represents a step forward in leveraging heterocyclic chemistry for innovative therapeutic solutions.